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Compound of Interest

Compound Name: Nur77 modulator 2

Cat. No.: B12429198 Get Quote

Application Notes and Protocols for Nur77
Modulator 2
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolving and storing

of Nur77 modulator 2, a potent, orally active inhibitor of inflammation with a binding affinity

(Kd) of 0.35 μM for the orphan nuclear receptor Nur77.[1][2] These guidelines are intended to

ensure the stability and efficacy of the compound for experimental use.

I. Compound Information
A summary of the key properties of Nur77 modulator 2 is provided in the table below.
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Property Value Reference

Molecular Formula C₂₆H₂₅NO₅ [1]

CAS Number 2055829-03-1 [1]

Binding Affinity (Kd) 0.35 μM [1]

Primary Mechanism
Modulates the colocalization of

Nur77 at mitochondria.

Reported Activity
Potent, orally active

inflammation inhibitor.

Storage Temperature -20°C

II. Nur77 Signaling Pathway
Nur77, also known as NR4A1, is an orphan nuclear receptor that plays a crucial role in

apoptosis, inflammation, and metabolism. Its activity is regulated by its expression level, post-

translational modifications, and subcellular localization. Nur77 can induce apoptosis through

both transcription-dependent and -independent pathways. The transcription-independent

pathway involves the translocation of Nur77 from the nucleus to the mitochondria, where it

interacts with the anti-apoptotic protein Bcl-2. This interaction induces a conformational change

in Bcl-2, converting it into a pro-apoptotic molecule and triggering the mitochondrial cell death

pathway. Nur77 modulator 2 has been reported to modulate the colocalization of Nur77 at the

mitochondria, suggesting its mechanism of action is likely linked to this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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